Technical Support Center: Minimizing Sitsirikine Off-Target Effects

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Sitsirikine*
CAS No.:	*1245-00-7*
Cat. No.:	*B1171667*

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the technical support center for **Sitsirikine**. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of **Sitsirikine** in your experiments. As a potent dual inhibitor of Aurora Kinase B (AURKB) and FMS-like tyrosine kinase 3 (FLT3), **Sitsirikine** is a powerful tool for cancer research. However, like all kinase inhibitors, understanding and mitigating its off-target effects is crucial for accurate and reproducible results. This guide will provide you with the necessary information and protocols to confidently design and interpret your **Sitsirikine** experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of **Sitsirikine**?

Sitsirikine is a potent, ATP-competitive small molecule inhibitor that targets the kinase activity of Aurora Kinase B (AURKB) and FMS-like tyrosine kinase 3 (FLT3). By binding to the ATP-

© 2026 BenchChem. All rights reserved.

binding pocket of these kinases, **Sitsirikine** prevents the phosphorylation of their downstream substrates, thereby inhibiting their signaling pathways.

Q2: What are the known on-target effects of **Sitsirikine**?

- AURKB Inhibition: Inhibition of AURKB leads to defects in chromosome segregation during mitosis, often resulting in polyploidy and eventual cell cycle arrest or apoptosis.[1][2] A key downstream marker of AURKB inhibition is a decrease in the phosphorylation of histone H3 at serine 10 (pHH3-Ser10).[3]

- FLT3 Inhibition: **Sitsirikine** is particularly effective against FLT3 with internal tandem duplication (FLT3-ITD) mutations, which are common in acute myeloid leukemia (AML).[4] Inhibition of FLT3-ITD blocks downstream signaling pathways such as STAT5, MAPK, and PI3K/AKT, leading to the induction of apoptosis in FLT3-ITD-positive cells.[5][6]

Q3: What are the potential off-target effects of **Sitsirikine**?

While designed for dual specificity, **Sitsirikine** may exhibit activity against other kinases, particularly at higher concentrations. Potential off-target kinases include other members of the Aurora kinase family (Aurora A), cyclin-dependent kinases (CDKs), and vascular endothelial growth factor receptors (VEGFRs).[7][8] Off-target effects can lead to unexpected cellular phenotypes and toxicity.[9] It is crucial to perform experiments to assess the selectivity of **Sitsirikine** in your specific experimental system.[10]

Q4: What is the recommended concentration range for **Sitsirikine** in cell-based assays?

The optimal concentration of **Sitsirikine** is highly dependent on the cell line and the specific experimental endpoint. We recommend performing a dose-response curve for each new cell line to determine the EC50 for the desired on-target effect (e.g., inhibition of proliferation or induction of apoptosis). A general starting range for many cancer cell lines is 10 nM to 1 µM. It is advisable to use the lowest concentration that produces the desired on-target effect to minimize off-target activity.

Table 1: Example IC50 Values for **Sitsirikine** in Different Cancer Cell Lines

© 2026 BenchChem. All rights reserved.

Cell Line	Cancer Type	Target	IC50 (nM)
MOLM-13	Acute Myeloid Leukemia (FLT3-ITD)	FLT3	15
MV-4-11	Acute Myeloid Leukemia (FLT3-ITD)	FLT3	25
HeLa	Cervical Cancer	AURKB	50
HCT116	Colorectal Cancer	AURKB	75

Q5: How should I prepare and store **Sitsirikine**?

Sitsirikine is typically supplied as a solid. For use in cell culture, we recommend preparing a concentrated stock solution (e.g., 10 mM) in dimethyl sulfoxide (DMSO). Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. When preparing working solutions, dilute the stock solution in your cell culture medium to the desired final concentration. Ensure the final DMSO concentration in your experiments is consistent across all conditions and does not exceed a level that affects cell viability (typically <0.1%).

Troubleshooting Guides

Problem 1: My cells are showing unexpected toxicity or a phenotype inconsistent with AURKB or FLT3 inhibition.

- Potential Cause 1: Off-target effects. At higher concentrations, **Sitsirikine** may be inhibiting other kinases crucial for cell survival.
  - Troubleshooting Steps:
    - Perform a dose-response curve: Determine the EC50 for your cell line and use the lowest effective concentration.
    - Conduct a kinase selectivity screen: Profile **Sitsirikine** against a panel of kinases to identify potential off-targets.[11]

© 2026 BenchChem. All rights reserved.

    - Use a structurally unrelated inhibitor: Compare the phenotype induced by **Sitsirikine** with that of another well-characterized AURKB or FLT3 inhibitor to see if the effects are consistent.
    - Rescue experiment: If a specific off-target is suspected, try to rescue the phenotype by overexpressing a drug-resistant mutant of that target.[12]
- Potential Cause 2: Solvent toxicity. High concentrations of DMSO can be toxic to cells.
    - Troubleshooting Steps:
        - Check the final DMSO concentration: Ensure it is below the toxic threshold for your cells (usually <0.1%).
        - Include a vehicle control: Treat cells with the same concentration of DMSO used in your **Sitsirikine** experiments.

Problem 2: I am not observing the expected downstream effects of AURKB or FLT3 inhibition.

- Potential Cause 1: Insufficient drug concentration or treatment time.
    - Troubleshooting Steps:
        - Optimize concentration and time: Perform a time-course experiment with varying concentrations of **Sitsirikine**.
        - Confirm target engagement: Use Western blotting to check for inhibition of downstream markers like p-Histone H3 (Ser10) for AURKB or p-STAT5 for FLT3.
- Potential Cause 2: Cell line resistance. The cell line may have mutations or express compensatory signaling pathways that circumvent the effects of AURKB or FLT3 inhibition.
    - Troubleshooting Steps:
        - Sequence the target kinases: Verify that the cell line does not have mutations that confer resistance to **Sitsirikine**.

© 2026 BenchChem. All rights reserved.

- Investigate compensatory pathways: Use pathway analysis tools or perform phosphoproteomics to identify upregulated signaling pathways.

Problem 3: I am seeing conflicting results between different cell lines.

- Potential Cause: Genetic and expression differences between cell lines.
  - Troubleshooting Steps:
    - Characterize your cell lines: Be aware of the mutational status of key genes (e.g., FLT3, TP53) and the expression levels of AURKB and FLT3 in each cell line.
    - Normalize to on-target effects: When comparing the effects of **Sitsirikine** across different cell lines, try to normalize the concentration to a similar level of on-target inhibition (e.g., the IC50 for proliferation).

Problem 4: I am concerned about the specificity of **Sitsirikine** in my model system.

- Potential Cause: Inherent promiscuity of kinase inhibitors.
  - Troubleshooting Steps:
    - Perform a kinome-wide selectivity profile: This is the most comprehensive way to assess the specificity of **Sitsirikine**.[10]
    - Use a negative control compound: Synthesize or obtain a structurally similar but inactive analog of **Sitsirikine** to control for non-specific effects.
    - Employ genetic approaches: Use siRNA or CRISPR/Cas9 to knockdown AURKB and/or FLT3 and compare the resulting phenotype to that observed with **Sitsirikine** treatment. This can help to confirm that the observed effects are on-target.

Experimental Protocols

Protocol 1: Determining the Optimal **Sitsirikine** Concentration using a Cell Viability Assay

This protocol describes how to determine the half-maximal effective concentration (EC50) of **Sitsirikine** for inhibiting cell viability.

© 2026 BenchChem. All rights reserved.

- Cell Seeding: Seed your cells in a 96-well plate at a density that will allow for logarithmic growth for the duration of the experiment.
- Drug Treatment: The next day, treat the cells with a serial dilution of **Sitsirikine** (e.g., 1 nM to 10 µM) and a vehicle control (DMSO).
- Incubation: Incubate the plate for a period that is appropriate for your cell line's doubling time (e.g., 72 hours).
- Viability Assessment: Add a viability reagent (e.g., MTT, CellTiter-Glo®) and measure the signal according to the manufacturer's instructions.[13]
- Data Analysis: Plot the cell viability against the log of the **Sitsirikine** concentration and fit the data to a four-parameter logistic curve to determine the EC50.

Protocol 2: Western Blot Analysis to Confirm On-Target Engagement

This protocol is for verifying that **Sitsirikine** is inhibiting its intended targets in cells.

- Cell Treatment: Treat cells with **Sitsirikine** at various concentrations and for different time points. Include a vehicle control.
- Cell Lysis: Harvest the cells and prepare whole-cell lysates using a suitable lysis buffer containing protease and phosphatase inhibitors.
- Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA).
- SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.
- Antibody Incubation: Block the membrane and then incubate with primary antibodies against your proteins of interest (e.g., p-Histone H3 (Ser10), total Histone H3, p-STAT5, total STAT5, and a loading control like GAPDH or β-actin).
- Detection: Incubate with the appropriate HRP-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

© 2026 BenchChem. All rights reserved.

- Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Protocol 3: Kinase Selectivity Profiling

To comprehensively assess the selectivity of **Sitsirikine**, we recommend using a commercial kinase profiling service. These services typically offer screens against large panels of kinases at a fixed ATP concentration.

- Compound Submission: Provide the service with a sample of **Sitsirikine** at a specified concentration.
- Screening: The service will perform in vitro kinase assays to measure the inhibitory activity of **Sitsirikine** against their panel of kinases.
- Data Analysis: The results are usually provided as a percentage of inhibition for each kinase. This data can be used to generate a selectivity profile and identify potential off-targets.[11]

Protocol 4: Cellular Thermal Shift Assay (CETSA) to Verify Target Engagement in Cells


CETSA is a powerful method to confirm that a drug binds to its target in a cellular context.

- Cell Treatment: Treat intact cells with **Sitsirikine** or a vehicle control.
- Heating: Heat the cell suspensions at a range of temperatures.
- Cell Lysis and Centrifugation: Lyse the cells and separate the soluble fraction from the precipitated proteins by centrifugation.
- Protein Analysis: Analyze the soluble fraction by Western blotting or mass spectrometry to determine the amount of the target protein that remains in solution at each temperature.
- Data Analysis: Drug binding will stabilize the target protein, resulting in a shift in its melting curve to higher temperatures.

Visualizations

Figure 1: **Sitsirikine**'s Core Signaling Pathway Inhibition


© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: **Sitsirikine** inhibits AURKB and FLT3-ITD signaling pathways.

Figure 2: Experimental Workflow for Assessing **Sitsirikine**'s Specificity




© 2026 BenchChem. All rights reserved.

Click to download full resolution via product page

Caption: Workflow for characterizing **Sitsirikine**'s on- and off-target effects.

Figure 3: Troubleshooting Decision Tree for Unexpected Phenotypes

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Decision tree for troubleshooting unexpected experimental outcomes.

© 2026 BenchChem. All rights reserved.

References

- Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]
- Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., ... & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1046-1051. [Link]
- Gao, Y., Davies, S. P., Augustin, M., Woodward, A., Patel, U. A., Krick, A., & Lin, H. (2013). A broad-spectrum screen for prediction of kinase inhibitor-induced cardiotoxicity. Toxicological sciences, 132(2), 409-423. [Link]
- Girdler, F., Sessa, F., Patercoli, S., Villa, F., Musacchio, A., & Taylor, S. (2006). Chromosome alignment and segregation are regulated by the p53-inducible protein p21WAF1/CIP1. The Journal of cell biology, 174(4), 499-511. [Link]
- Kim, K. T., Levis, M., & Small, D. (2006). Constitutively activated FLT3 is resistant to the proteasomal inhibitor PS-341 in the presence of stromal-derived factor-1α. Blood, 108(10), 3568-3575. [Link]
- Klaeger, S., Gohlke, B., Perrin, J., Gupta, V., & Kuster, B. (2016). Chemical proteomics to proteomics to study drug-target interactions. Proteomics, 16(5), 756-767. [Link]
- Levis, M. (2017). FLT3 mutations in acute myeloid leukemia: what is the best approach in 2017?. Hematology. American Society of Hematology. Education Program, 2017(1), 202-209. [Link]
- Martínez-Chacón, G., Brown, W. S., & Böttcher, R. T. (2018). The cellular thermal shift assay (CETSA) for the functional validation of drug-target engagement in cells. Bio-protocol, 8(22). [Link]
- Wodicka, L. M., Ciceri, P., Davis, M. I., Hunt, J. P., Floyd, M., Pallares, G., ... & Zarrinkar, P. P. (2010). Activation state-dependent binding of small molecule kinase inhibitors: structural insights from biochemistry. Chemistry & biology, 17(11), 1241-1249. [Link]

© 2026 BenchChem. All rights reserved.

- Reaction Biology. (n.d.). Kinase Selectivity Panels. Retrieved January 16, 2026, from [Link]
- Karaman, M. W., Herrgard, S., Treiber, D. K., Gallant, P., Atteridge, C. E., Campbell, B. T., ... & Zarrinkar, P. P. (2008). A quantitative analysis of kinase inhibitor selectivity. Nature biotechnology, 26(1), 127-132. [Link]
- Fabian, M. A., Biggs III, W. H., Treiber, D. K., Atteridge, C. E., Azimioara, M. D., Benedetti, M. G., ... & Zarrinkar, P. P. (2005). A small molecule-kinase interaction map for clinical kinase inhibitors. Nature biotechnology, 23(3), 329-336. [Link]
- Anastassiadis, T., Deacon, S. W., Devarajan, K., Ma, H., & Peterson, J. R. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. Nature biotechnology, 29(11), 1039-1045. [Link]
- Weisberg, E., Boulton, C., Kelly, L. M., Manley, P. W., Fabbro, D., Meyer, T., ... & Griffin, J. D. (2002). Inhibition of mutant FLT3 receptors in leukemia cells by the small molecule tyrosine kinase inhibitor PKC412. Cancer cell, 1(5), 433-443. [Link]
- Hantschel, O., Rix, U., Schmidt, U., Bürckstümmer, T., Kneidinger, M., Schütze, G., ... & Superti-Furga, G. (2007). The Bcr-Abl kinase inhibitor nilotinib affects multiple signaling pathways in cancer cells. Chemical biology, 14(3), 315-328. [Link]
- Cohen, P. (2002). Protein kinases—the major drug targets of the twenty-first century?. Nature reviews Drug discovery, 1(4), 309-315. [Link]
- Knight, Z. A., & Shokat, K. M. (2007). Chemical genetics: a powerful tool for probing kinase function and drug target validation. Accounts of chemical research, 40(6), 412-421. [Link]
- Manning, G., Whyte, D. B., Martinez, R., Hunter, T., & Sudarsanam, S. (2002). The protein kinase complement of the human genome. Science, 298(5600), 1912-1934. [Link]
- Workman, P., & Collins, I. (2010). Probing the probes: fitness factors for small molecule tools. ChembioChem, 11(9), 1173-1181. [Link]
- Bunnage, M. E., Chekler, E. L., & Jones, L. H. (2013). Target validation in drug discovery. Nature chemical biology, 9(4), 195-199. [Link]

© 2026 BenchChem. All rights reserved.

- Ferguson, F. M., & Gray, N. S. (2018). Kinase inhibitors: the road ahead. Nature reviews Drug discovery, 17(5), 353-377. [Link]
- Gautschi, O., Heighway, J., Mack, P. C., Purnell, P. R., Lara Jr, P. N., & Gandara, D. R. (2008). Aurora kinases as anticancer drug targets. Clinical Cancer Research, 14(6), 1639-1648. [Link]
- Ciceri, P., Müller, S., O'Mahony, A., & Fedorov, O. (2014). Chemical probes for epigenetics and signal transduction. Trends in pharmacological sciences, 35(11), 563-577. [Link]
- Vidler, L. R., Brown, N., Knapp, S., & Hoelder, S. (2012). Druggability analysis and structural classification of protein kinase binding sites. Journal of medicinal chemistry, 55(17), 7346-7359. [Link]
- Knockaert, M., Greengard, P., & Meijer, L. (2002). Pharmacological inhibitors of cyclin-dependent kinases. Trends in pharmacological sciences, 23(9), 417-425. [Link]
- Arora, A., & Scholar, E. M. (2005). Role of tyrosine kinase inhibitors in cancer therapy. The Journal of pharmacology and experimental therapeutics, 315(3), 971-979. [Link]
- Dar, A. C., & Shokat, K. M. (2011). The evolution of protein kinase inhibitors from antagonists to agonists. Annual review of biochemistry, 80, 769-795. [Link]
- Zarrinkar, P. P., Gunawardane, R. N., Cramer, M. D., Gardner, M. F., Brigham, D., Belli, B., ... & Patel, H. K. (2009). AC220 is a uniquely potent and selective inhibitor of FLT3 for the treatment of acute myeloid leukemia (AML). Blood, 114(14), 2984-2992. [Link]
- Zhang, J., Yang, P. L., & Gray, N. S. (2009). Targeting cancer with small molecule kinase inhibitors. Nature reviews Cancer, 9(1), 28-39. [Link]
- Cohen, P., & Alessi, D. R. (2013). Kinase drug discovery—what's next in the field?. ACS chemical biology, 8(1), 96-104. [Link]
- Fabbro, D., Cowan-Jacob, S. W., & Möbitz, H. (2012). Targeting protein kinases for cancer therapy. Chimia, 66(11), 810-814. [Link]

© 2026 BenchChem. All rights reserved.

- Wu, P., Nielsen, T. E., & Clausen, M. H. (2015). FDA-approved small-molecule kinase inhibitors. Trends in pharmacological sciences, 36(7), 422-439. [Link]
- Roskoski Jr, R. (2019). The role of small molecule inhibitors in the treatment of cancer. Pharmacological research, 142, 104-123. [Link]
- Bhullar, K. S., Lagarón, N. O., McGowan, E. M., Parmar, I., Jha, A., Hubbard, B. P., & Rupasinghe, H. V. (2018). Kinase inhibitors: a new class of plant-derived anti-cancer agents. Molecules, 23(3), 727. [Link]
- Gross, S., Rahal, R., Stransky, N., Lengauer, C., & Hoeflich, K. P. (2015). Targeting cancer with kinase inhibitors. The Journal of clinical investigation, 125(5), 1780-1789. [Link]
- Jänne, P. A., Gray, N., & Settleman, J. (2009). Factors underlying sensitivity of cancers to small-molecule kinase inhibitors. Nature reviews Drug discovery, 8(9), 709-723. [Link]
- Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of medicinal chemistry, 52(21), 6752-6756. [Link]
- Müller, S., Chaikuad, A., Gray, N. S., & Knapp, S. (2015). The ‘kinome’in motion–an update on the structural basis of protein kinase function and inhibition. Journal of medicinal chemistry, 58(17), 6648-6663. [Link]
- Drewry, D. H., Wells, C. I., & Zuercher, W. J. (2017). The emerging landscape of protein kinase inhibitors. Journal of medicinal chemistry, 60(23), 9463-9486. [Link]
- Benson, J. D., Chen, Y. N., Cornell-Kennon, S., & Gilliland, D. G. (2004). The role of receptor tyrosine kinases in the pathogenesis of polycythemia vera. Current opinion in hematology, 11(1), 45-51. [Link]
- Du, Z., & Lovly, C. M. (2018). Mechanisms of receptor tyrosine kinase activation in cancer. Molecular cancer, 17(1), 1-13. [Link]
- Lemmon, M. A., & Schlessinger, J. (2010). Cell signaling by receptor tyrosine kinases. Cell, 141(7), 1117-1134. [Link]

© 2026 BenchChem. All rights reserved.

- Robinson, D. R., Wu, Y. M., & Lin, S. F. (2000). The protein tyrosine kinase family of the human genome. Oncogene, 19(49), 5548-5557. [Link]
- Schlessinger, J. (2000). Cell signaling by receptor tyrosine kinases. Cell, 103(2), 211-225. [Link]
- Ullrich, A., & Schlessinger, J. (1990). Signal transduction by receptors with tyrosine kinase activity. Cell, 61(2), 203-212. [Link]
- Blume-Jensen, P., & Hunter, T. (2001). Oncogenic kinase signalling. Nature, 411(6835), 355-365. [Link]
- Hanahan, D., & Weinberg, R. A. (2011). Hallmarks of cancer: the next generation. Cell, 144(5), 646-674. [Link]
- Hunter, T. (2000). Signaling—2000 and beyond. Cell, 100(1), 113-127. [Link]
- Lahiry, P., Torkamani, A., Schork, N. J., & He, M. (2010). Kinase inhibitors as therapeutics for cancer: the good, the bad and the ugly. Current opinion in oncology, 22(6), 579-586. [Link]
- Noble, M. E., Endicott, J. A., & Johnson, L. N. (2004). Protein kinase inhibitors: insights into drug design from structure. Science, 303(5665), 1800-1805. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. The functional diversity of Aurora kinases: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Identification of an Aurora kinase inhibitor specific for the Aurora B isoform - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Aurora kinases signaling in cancer: from molecular perception to targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]

- 4. Tyrosine kinase inhibitor-induced defects in DNA repair sensitize FLT3(ITD)-positive leukemia cells to PARP1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Tyrosine kinase inhibitor–induced defects in DNA repair sensitize FLT3(ITD)-positive leukemia cells to PARP1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Identification of a Selective FLT3 Inhibitor with Low Activity against VEGFR, FGFR, PDGFR, c-KIT, and RET Anti-Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
- 8. Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Pharmacogenomics of off-target adverse drug reactions - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Kinase Profiling Inhibitor Database | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
- 11. reactionbiology.com [reactionbiology.com]
- 12. icr.ac.uk [icr.ac.uk]
- 13. pdf.benchchem.com [pdf.benchchem.com]

- To cite this document: BenchChem. [Technical Support Center: Minimizing Sitsirikine Off-Target Effects]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1171667/docs#technical-support-center-minimizing-sitsirikine-off-target-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.